Cas no 2169266-67-3 (5-{2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yloxy}pentanoic acid)

• Product Name: 5-{2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yloxy}pentanoic acid
• CAS No: 2169266-67-3
• MF: C₁₈H₁₈N₂O₇
• MW: 374.344725131989
• MDL: MFCD32063463
• CID: 5051935
• PubChem ID: 132211977
• Update Time: 2025-07-02

5-{2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yloxy}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• O=C1NC(CCC1N1C(C2=CC=CC(=C2C1=O)OCCCCC(=O)O)=O)=O
• 5-[[2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]oxy]pentanoic acid
• 5-{2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yloxy}pentanoic acid
• EN300-26958239
• Thalidomide 4'-ether-alkylC4-acid
• AKOS040757375
• 2169266-67-3
• DA-78399
• Thalidomide-O-C4-COOH
• 5-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]oxy}pentanoic acid
• Thalidomide-O-C4-acid
• CS-0119257
• G16738
• 5-[2-(2,6-dioxo-3-piperidyl)-1,3-dioxo-isoindolin-4-yl]oxypentanoic acid
• Z4452657071
• HY-130950
• 5-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxypentanoic acid
• SCHEMBL19692300
• 5-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)pentanoic acid

• MDL： MFCD32063463
• Inchi： 1S/C18H18N2O7/c21-13-8-7-11(16(24)19-13)20-17(25)10-4-3-5-12(15(10)18(20)26)27-9-2-1-6-14(22)23/h3-5,11H,1-2,6-9H2,(H,22,23)(H,19,21,24)
• InChI Key： HCUNNTIALPNNPY-UHFFFAOYSA-N
• SMILES： O(CCCCC(=O)O)C1=CC=CC2C(N(C(C=21)=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 374.11140092g/mol
• Monoisotopic Mass: 374.11140092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 130

Additional information on 5-{2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yloxy}pentanoic acid

Comprehensive Analysis of 5-{2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yloxy}pentanoic acid (CAS No. 2169266-67-3)

The compound 5-{2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yloxy}pentanoic acid (CAS No. 2169266-67-3) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to a class of compounds known for their ability to modulate protein-protein interactions, particularly in the context of targeted protein degradation. The dioxopiperidin and isoindol moieties are critical to its biological activity, making it a subject of intense research in drug discovery.

Recent studies have highlighted the role of 5-{2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yloxy}pentanoic acid in the development of PROTACs (Proteolysis Targeting Chimeras), a groundbreaking technology in the field of targeted therapy. PROTACs are bifunctional molecules designed to degrade specific disease-causing proteins by hijacking the ubiquitin-proteasome system. The pentanoic acid linker in this compound provides flexibility and optimal spacing between the target-binding and E3 ligase-recruiting moieties, enhancing its efficacy as a PROTAC scaffold.

In the era of precision medicine, researchers are increasingly focusing on small-molecule degraders as an alternative to traditional inhibitors. The dioxopiperidin-3-yl group in CAS No. 2169266-67-3 is particularly noteworthy for its ability to bind to cereblon (CRBN), an E3 ubiquitin ligase commonly exploited in PROTAC design. This interaction is pivotal for the compound's mechanism of action, enabling the selective degradation of target proteins implicated in cancer, inflammatory diseases, and neurodegenerative disorders.

The synthesis and optimization of 5-{2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yloxy}pentanoic acid have been extensively documented in recent literature. Its isoindol-1,3-dione core is a hallmark of immunomodulatory drugs (IMiDs), which have revolutionized the treatment of multiple myeloma and other hematologic malignancies. By incorporating a pentanoic acid spacer, researchers have expanded the utility of this scaffold beyond IMiDs, opening new avenues for drug development.

From a pharmacokinetic perspective, the hydrophilic pentanoic acid tail improves the solubility and bioavailability of the compound, addressing one of the key challenges in PROTAC design. This feature is particularly relevant for oral administration, a major focus in modern drug delivery systems. Additionally, the dioxopiperidin ring contributes to metabolic stability, ensuring prolonged activity in vivo.

The growing interest in targeted protein degradation has propelled CAS No. 2169266-67-3 into the spotlight. Researchers are actively investigating its potential in overcoming drug resistance, a major hurdle in oncology. Unlike conventional inhibitors, which often lose efficacy due to mutations in the target protein, PROTACs like those derived from this compound can degrade the entire protein, offering a more durable therapeutic effect.

In conclusion, 5-{2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yloxy}pentanoic acid represents a versatile and promising scaffold in the realm of targeted therapy. Its unique combination of isoindol, dioxopiperidin, and pentanoic acid functionalities makes it a valuable tool for advancing the field of protein degradation. As research continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of therapeutics.